Cas no 2287330-70-3 (5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole)

• Product name: 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287330-70-3
• MF: C₈H₄ClF₄N₃
• MW: 253.584074020386
• CID: 5891837
• PubChem ID: 165974716

5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287330-70-3
• EN300-6750187
• 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C8H4ClF4N3/c9-4-1-6-7(2-5(4)10)16(15-14-6)3-8(11,12)13/h1-2H,3H2
• InChI Key： HWIFVBPIYLDYFB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2CC(F)(F)F)F

Computed Properties

• Exact Mass: 253.0029875g/mol
• Monoisotopic Mass: 253.0029875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7Ų
• XLogP3: 2.9